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Compound of Interest

Compound Name: Methyl 3-nitroisonicotinate

Cat. No.: B171716 Get Quote

Essential Safety and Handling Guide for Methyl
3-nitroisonicotinate
For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides immediate, essential safety protocols, operational

procedures, and disposal plans for Methyl 3-nitroisonicotinate, ensuring the well-being of

laboratory personnel and minimizing environmental impact.

Chemical Profile:

Property Value

Chemical Name Methyl 3-nitroisonicotinate

Synonyms Methyl 3-nitropyridine-4-carboxylate

CAS Number 103698-10-8

Molecular Formula C7H6N2O4

Molecular Weight 182.13 g/mol

Hazard Identification and Personal Protective
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While specific hazard data for Methyl 3-nitroisonicotinate is limited, its structure as a

nitroaromatic compound suggests that it should be handled with care.[1] It is prudent to treat it

as a potential skin, eye, and respiratory irritant.[1] A comprehensive approach to safety,

combining engineering controls with appropriate Personal Protective Equipment (PPE), is

mandatory.

Recommended Personal Protective Equipment (PPE):

PPE Category Item Specifications

Eye Protection Safety Goggles

Must be worn at all times in the

laboratory and conform to EN

166 or OSHA 29 CFR

1910.133 standards.[1]

Face Protection Face Shield

Recommended when there is

a significant risk of splashing

or dust generation.[1]

Hand Protection Chemical-resistant gloves

Nitrile gloves are a suitable

choice for short-term

protection.[1] Always inspect

gloves for integrity before each

use and change them

immediately upon

contamination.

Body Protection Laboratory Coat

A flame-resistant lab coat

should be worn and kept fully

buttoned.[1]

Respiratory Protection Dust mask or respirator

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if dust

formation is likely or if working

outside of a fume hood.[1]

Operational Plan for Safe Handling
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A systematic approach is crucial when working with Methyl 3-nitroisonicotinate to minimize

exposure and prevent accidents.

1. Preparation and Engineering Controls:

All handling of Methyl 3-nitroisonicotinate powder should occur within a certified chemical

fume hood to minimize inhalation exposure.[1]

Ensure that an eyewash station and a safety shower are readily accessible.[1]

2. Weighing and Transfer:

Conduct all weighing and transfer operations within a fume hood to contain any dust.[1]

Avoid the formation of dust during handling.[1]

3. During the Experiment:

Keep all containers with Methyl 3-nitroisonicotinate clearly labeled.

Avoid contact with skin and eyes.[1]

Do not eat, drink, or smoke in the laboratory.[1]

Wash hands thoroughly after handling the chemical, even if gloves were worn.[1]

4. Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1]

Store away from incompatible materials such as strong oxidizing agents.[1]

Spill Management Protocol
In the event of a spill, a prompt and organized response is critical to ensure safety.

Spill Response Workflow:
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Caption: Workflow for handling a chemical spill.

Step-by-Step Spill Cleanup Procedure:

Evacuate: Immediately evacuate personnel from the immediate spill area.[1]

Ventilate: Ensure the area is well-ventilated. If the spill is within a fume hood, keep it running.

Don PPE: Put on the appropriate personal protective equipment, including respiratory

protection.[1]

Contain the Spill: For a solid spill, carefully sweep up the material. For a liquid spill, use an

inert absorbent material like vermiculite or sand to contain it.[2][3] Avoid actions that could

generate dust.[1]

Collect Waste: Place the swept-up solid or the absorbent material into a labeled, sealed

container for hazardous waste.[1][2]

Decontaminate: Clean the spill area with soap and water.

Dispose: Dispose of all contaminated materials, including gloves and cleaning materials, as

hazardous waste according to institutional and local regulations.

Disposal Plan
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Proper disposal of Methyl 3-nitroisonicotinate and its containers is essential to prevent

environmental contamination.

Waste Collection: Collect waste Methyl 3-nitroisonicotinate and any contaminated

materials in a clearly labeled, sealed, and appropriate hazardous waste container.

Labeling: The waste container must be labeled with the chemical name and associated

hazards.

Storage: Store the waste container in a designated, well-ventilated, and secure area, away

from incompatible materials.

Disposal: Arrange for the disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed chemical waste disposal

company. Adhere to all local, state, and federal regulations for hazardous waste disposal. Do

not dispose of this chemical down the drain or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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